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Compound of Interest

Compound Name: Fmoc-Ser-OtBu

Cat. No.: B556951

For researchers and professionals in the field of drug development and peptide chemistry, a
precise understanding of the reagents used is paramount. Fmoc-Ser(OtBu)-OH, a serine
derivative, is a critical building block in solid-phase peptide synthesis. This guide provides a
concise overview of its fundamental chemical properties and structural components.

Chemical and Physical Properties

The key quantitative data for Fmoc-Ser(OtBu)-OH are summarized in the table below, providing
a quick reference for experimental design and analysis.

Property Value References
Molecular Formula C22H25N0O5 [1112]
Molecular Weight 383.44 g/mol [L][2][3][4][5]
CAS Number 71989-33-8 [1][2][3]
Appearance White to off-white solid/powder  [1][2]
Storage Temperature 2-8°C [2]

Structural Overview

To visualize the relationships between the constituent parts of the Fmoc-Ser(OtBu)-OH
molecule, the following diagram illustrates its key functional groups. This protected amino acid
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is comprised of a central serine residue, an N-terminal fluorenylmethyloxycarbonyl (Fmoc)
protecting group, and a C-terminal tert-butyl (OtBu) protecting group.

Protecting Groups
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 3/3 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b556951?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556951?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

